Cas no 89978-60-9 (methyl 3-bromo-4-sulfamoylbenzoate)
Methyl 3-bromo-4-sulfamoylbenzoate is a versatile intermediate in organic synthesis, particularly valued for its reactive bromo and sulfamoyl functional groups. The bromo substituent facilitates further functionalization via cross-coupling reactions, while the sulfamoyl group enhances solubility and provides a handle for derivatization. The methyl ester moiety offers stability and controlled reactivity, making the compound suitable for stepwise synthetic transformations. Its well-defined structure ensures reproducibility in pharmaceutical and agrochemical applications, where precise molecular modifications are critical. This compound is particularly useful in the preparation of sulfonamide-based bioactive molecules, leveraging its balanced reactivity and compatibility with diverse reaction conditions.
89978-60-9 structure
Product Name:methyl 3-bromo-4-sulfamoylbenzoate
CAS No:89978-60-9
MF:C8H8BrNO4S
MW:294.122420310974
MDL:MFCD21602570
CID:584266
PubChem ID:71327078
Update Time:2025-06-06
methyl 3-bromo-4-sulfamoylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(aminosulfonyl)-3-bromo-, methyl ester
- methyl 3-bromo-4-sulfamoylbenzoate
- methyl3-bromo-4-sulfamoylbenzoate
- DTXSID70756188
- CS-0459374
- EN300-97082
- 89978-60-9
-
- MDL： MFCD21602570
- Inchi： 1S/C8H8BrNO4S/c1-14-8(11)5-2-3-7(6(9)4-5)15(10,12)13/h2-4H,1H3,(H2,10,12,13)
- InChI Key： PPWKXFXFFSOXEE-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)OC)C=CC=1S(N)(=O)=O
Computed Properties
- Exact Mass: 292.93574g/mol
- Monoisotopic Mass: 292.93574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 94.8Ų
methyl 3-bromo-4-sulfamoylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR52993-250mg |
Methyl 3-bromo-4-sulfamoylbenzoate |
89978-60-9 | 250mg |
£143.00 | 2025-02-20 | ||
| Apollo Scientific | OR52993-1g |
Methyl 3-bromo-4-sulfamoylbenzoate |
89978-60-9 | 1g |
£435.00 | 2025-02-20 | ||
| Enamine | EN300-97082-0.05g |
methyl 3-bromo-4-sulfamoylbenzoate |
89978-60-9 | 95% | 0.05g |
$732.0 | 2024-05-21 | |
| Enamine | EN300-97082-0.1g |
methyl 3-bromo-4-sulfamoylbenzoate |
89978-60-9 | 95% | 0.1g |
$767.0 | 2024-05-21 | |
| Enamine | EN300-97082-0.25g |
methyl 3-bromo-4-sulfamoylbenzoate |
89978-60-9 | 95% | 0.25g |
$801.0 | 2024-05-21 | |
| Enamine | EN300-97082-0.5g |
methyl 3-bromo-4-sulfamoylbenzoate |
89978-60-9 | 95% | 0.5g |
$836.0 | 2024-05-21 | |
| Enamine | EN300-97082-1.0g |
methyl 3-bromo-4-sulfamoylbenzoate |
89978-60-9 | 95% | 1.0g |
$871.0 | 2024-05-21 | |
| Enamine | EN300-97082-2.5g |
methyl 3-bromo-4-sulfamoylbenzoate |
89978-60-9 | 95% | 2.5g |
$1707.0 | 2024-05-21 | |
| Enamine | EN300-97082-5.0g |
methyl 3-bromo-4-sulfamoylbenzoate |
89978-60-9 | 95% | 5.0g |
$2525.0 | 2024-05-21 | |
| Enamine | EN300-97082-10.0g |
methyl 3-bromo-4-sulfamoylbenzoate |
89978-60-9 | 95% | 10.0g |
$3746.0 | 2024-05-21 |
methyl 3-bromo-4-sulfamoylbenzoate Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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